Parallel nanoliter detection of cancer markers using polymer microchips

Lab on a Chip Pub Date: 2005-01-28 DOI: 10.1039/B415525D

Abstract

A general multipurpose microchip technology platform for point-of-care diagnostics has been developed. Real-time nucleic acid sequence-based amplification (NASBA) for detection of artificial human papilloma virus (HPV) 16 sequences and SiHa cell line samples was successfully performed in cyclic olefin copolymer (COC) microchips, incorporating supply channels and parallel reaction channels. Samples were distributed into 10 parallel reaction channels, and signals were simultaneously detected in 80 nl volumes. With a custom-made optical detection unit, the system reached a sensitivity limit of 10−6 µM for artificial HPV 16 sequences, and 20 cells µl−1 for the SiHa cell line. This is comparable to the detection limit of conventional readers, and clinical testing of biological samples in polymer microchips using NASBA is therefore possible.

Graphical abstract: Parallel nanoliter detection of cancer markers using polymer microchips
Parallel nanoliter detection of cancer markers using polymer microchips
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